Cas no 2228653-94-7 (1-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-4-oxocyclohexane-1-carboxylic acid
• CAS No: 2228653-94-7
• MF: C₁₇H₂₉NO₅
• MW: 327.415865659714
• CID: 6381695
• PubChem ID: 165640095
• Update Time: 2025-06-14

1-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-4-oxocyclohexane-1-carboxylic acid
• 2228653-94-7
• EN300-1875343
• 1-(1-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylpropyl)-4-oxocyclohexane-1-carboxylic acid

• Inchi： 1S/C17H29NO5/c1-15(2,3)12(18-14(22)23-16(4,5)6)17(13(20)21)9-7-11(19)8-10-17/h12H,7-10H2,1-6H3,(H,18,22)(H,20,21)
• InChI Key： FOYINBFEQGRBEP-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(CC1)=O)C(C(C)(C)C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 327.20457303g/mol
• Monoisotopic Mass: 327.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.7Ų

Additional information on 1-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-4-oxocyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2228653-94-7)

In the realm of organic chemistry and pharmaceutical research, 1-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2228653-94-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research papers, belongs to the class of cyclohexane derivatives and features a tert-butoxycarbonyl (Boc) protecting group, which is pivotal in peptide synthesis and drug development. Its molecular framework combines a cyclohexane ring with a carboxylic acid moiety, making it a versatile intermediate in synthetic chemistry.

The Boc-protected amino acid segment in this compound is particularly noteworthy. The tert-butoxycarbonyl group is widely used in organic synthesis to protect amines during multi-step reactions, ensuring selectivity and stability. Researchers frequently search for "Boc-protected amino acid applications" or "cyclohexane carboxylic acid derivatives," reflecting the growing interest in such compounds for designing novel therapeutics. Recent trends in green chemistry have also spurred investigations into eco-friendly synthesis routes for similar structures, aligning with global sustainability goals.

From a pharmacological perspective, 1-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-4-oxocyclohexane-1-carboxylic acid serves as a precursor in the development of enzyme inhibitors and small-molecule drugs. Its 4-oxocyclohexane core is a common motif in bioactive molecules targeting metabolic pathways. Queries like "cyclohexane-based drug candidates 2024" or "Boc-group in medicinal chemistry" highlight its relevance in cutting-edge research. Additionally, its potential role in prodrug design—a hot topic in drug delivery optimization—further underscores its importance.

The compound's CAS No. 2228653-94-7 is frequently referenced in patent literature and chemical databases, emphasizing its industrial value. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are typically employed to characterize its purity and structure. For synthetic chemists, questions like "how to remove Boc group under mild conditions" or "cyclohexane-1-carboxylic acid derivatives synthesis" are common, reflecting practical challenges in its utilization.

In summary, 1-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-4-oxocyclohexane-1-carboxylic acid represents a critical building block in modern organic and medicinal chemistry. Its structural complexity and functional diversity make it indispensable for researchers exploring peptide mimetics, catalysis, and drug discovery. As the scientific community continues to prioritize precision medicine and sustainable synthesis, compounds like this will remain at the forefront of innovation.